3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[2-(1-methylindol-3-yl)-2-oxoethyl]quinazolin-4-one
• InChI: InChI=1S/C19H15N3O2/c1-21-10-15(13-6-3-5-9-17(13)21)18(23)11-22-12-20-16-8-4-2-7-14(16)19(22)24/h2-10,12H,11H2,1H3
• InChI Key: UWTACHBFOZMNBO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(=O)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C19H15N3O2
• Molecular Weight: 317.3 g/mol

Description

3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone, also known as MIQ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MIQ belongs to the class of quinazolinone derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone is not fully understood, but it is believed to involve multiple pathways. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has been shown to inhibit the activity of several enzymes, including topoisomerase II, protein kinase C, and phosphodiesterase. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has also been found to modulate the expression of various genes, including those involved in cell cycle regulation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has been shown to have diverse biochemical and physiological effects. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has been found to induce apoptosis in cancer cells by activating the caspase cascade and increasing the expression of pro-apoptotic genes. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has also been shown to inhibit angiogenesis, which is the process of new blood vessel formation that is essential for tumor growth. In addition, 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has been found to modulate the activity of neurotransmitters, such as dopamine and serotonin, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has several advantages for lab experiments, including its high potency and selectivity for cancer cells. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone is also relatively stable and can be easily synthesized in large quantities. However, 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has some limitations for lab experiments, including its poor solubility in water and its potential toxicity at high concentrations. Therefore, it is important to optimize the experimental conditions when using 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone in lab experiments.

Future Directions

There are several future directions for 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone research. One potential direction is to investigate the synergistic effects of 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone with other anticancer agents, such as chemotherapy drugs and targeted therapies. Another direction is to explore the potential of 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone as a neuroprotective agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Furthermore, it would be interesting to investigate the potential of 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone as an anti-inflammatory agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis.
Conclusion:
In conclusion, 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone is a synthetic compound that has potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory therapy. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has diverse biochemical and physiological effects, and its mechanism of action is not fully understood. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has several advantages for lab experiments, but also has some limitations. There are several future directions for 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone research, which could lead to the development of novel therapies for various diseases.

Scientific Research Applications

3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has been studied for its potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory therapy. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has been shown to inhibit the growth of cancer cells in vitro and in vivo, including breast cancer, lung cancer, and leukemia. 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has also been found to have neuroprotective effects by reducing the production of reactive oxygen species and inhibiting the activation of microglia. In addition, 3-[2-(1-methyl-1H-indol-3-yl)-2-oxoethyl]-4(3H)-quinazolinone has been shown to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines.